Iridogermanal
Iridogermanal
Brand Name:
Vulcanchem
CAS No.:
81456-98-6
VCID:
VC0191553
InChI:
InChI=1S/C30H50O4/c1-22(2)19-26(33)20-24(4)12-8-11-23(3)13-9-16-29(6)28(14-10-18-31)27(25(5)21-32)15-17-30(29,7)34/h12-13,19,21,26,28,31,33-34H,8-11,14-18,20H2,1-7H3/b23-13+,24-12+,27-25-
SMILES:
CC(=CC(CC(=CCCC(=CCCC1(C(C(=C(C)C=O)CCC1(C)O)CCCO)C)C)C)O)C
Molecular Formula:
C30H50O4
Molecular Weight:
474.7 g/mol
Iridogermanal
CAS No.: 81456-98-6
Natural Products
VCID: VC0191553
Molecular Formula: C30H50O4
Molecular Weight: 474.7 g/mol
CAS No. | 81456-98-6 |
---|---|
Product Name | Iridogermanal |
Molecular Formula | C30H50O4 |
Molecular Weight | 474.7 g/mol |
IUPAC Name | (2Z)-2-[4-hydroxy-2-(3-hydroxypropyl)-3-[(3E,7E)-10-hydroxy-4,8,12-trimethyltrideca-3,7,11-trienyl]-3,4-dimethylcyclohexylidene]propanal |
Standard InChI | InChI=1S/C30H50O4/c1-22(2)19-26(33)20-24(4)12-8-11-23(3)13-9-16-29(6)28(14-10-18-31)27(25(5)21-32)15-17-30(29,7)34/h12-13,19,21,26,28,31,33-34H,8-11,14-18,20H2,1-7H3/b23-13+,24-12+,27-25- |
Standard InChIKey | CMKAMRUVQONAPO-FALQBROGSA-N |
Isomeric SMILES | CC(=CC(C/C(=C/CC/C(=C/CCC1(C(/C(=C(/C)\C=O)/CCC1(C)O)CCCO)C)/C)/C)O)C |
SMILES | CC(=CC(CC(=CCCC(=CCCC1(C(C(=C(C)C=O)CCC1(C)O)CCCO)C)C)C)O)C |
Canonical SMILES | CC(=CC(CC(=CCCC(=CCCC1(C(C(=C(C)C=O)CCC1(C)O)CCCO)C)C)C)O)C |
PubChem Compound | 5458843 |
Last Modified | Nov 11 2021 |
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